4-tert-butyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

• IUPAC Name: 4-tert-butyl-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• InChI: InChI=1S/C23H30N2O3S/c1-5-15-29(27,28)25-14-6-7-18-16-20(12-13-21(18)25)24-22(26)17-8-10-19(11-9-17)23(2,3)4/h8-13,16H,5-7,14-15H2,1-4H3,(H,24,26)
• InChI Key: PAPYNNLLKIXSLH-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C23H30N2O3S
• Molecular Weight: 414.6 g/mol

Description

4-tert-Butyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide (4-t-BPS) is an organic compound that has been used to synthesize pharmaceuticals and other compounds. It is a key intermediate in the synthesis of a variety of drugs, such as those used in the treatment of diabetes, cancer, and other diseases. 4-t-BPS has also been used in laboratory experiments to study the effects of various biochemical and physiological processes.

Scientific Research Applications

4-tert-butyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has been used in a variety of scientific research applications, including the study of enzyme inhibition and drug metabolism. It has also been used to study the effects of various biochemical and physiological processes. For example, this compound has been used to study the effects of various hormones, such as insulin and glucagon, on glucose uptake and metabolism. In addition, it has been used in the study of the effects of certain drugs, such as antidiabetic agents, on glucose metabolism.

Mechanism of Action

4-tert-butyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide acts as an inhibitor of the enzyme phosphatidylinositol-3-kinase (PI3K), which is involved in the regulation of various cellular processes, including cell growth, survival, and differentiation. By inhibiting PI3K, this compound can modulate the activity of various proteins and pathways, which can lead to changes in cell behavior.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, it has been shown to inhibit the activity of PI3K, which can lead to changes in the activity of various proteins and pathways. In addition, this compound has been shown to modulate the activity of various hormones, such as insulin and glucagon, and to affect glucose uptake and metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using 4-tert-butyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide in lab experiments is that it is relatively inexpensive and easy to synthesize. In addition, it is a relatively stable compound, which makes it suitable for use in a variety of experiments. However, this compound is not always suitable for use in all experiments. For example, it may not be suitable for use in experiments that require high concentrations of the compound, as it can be toxic at high concentrations.

Future Directions

There are a variety of potential future directions for the use of 4-tert-butyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide in scientific research. For example, it could be used to study the effects of various drugs on glucose metabolism, as well as the effects of various hormones on glucose uptake and metabolism. In addition, it could be used to study the effects of various environmental factors, such as pollutants, on cellular processes. Furthermore, this compound could be used to study the effects of various genetic mutations on cellular processes. Finally, this compound could be used to study the effects of various drugs on the regulation of gene expression.

Synthesis Methods

4-tert-butyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide is synthesized from the reaction of 1-bromo-2-methylpropane and 1-methyl-1,2,3,4-tetrahydroquinoline in the presence of sodium amide or sodium hydride. This reaction produces a mixture of this compound and other compounds, which can be separated and purified using column chromatography. The reaction is typically conducted at temperatures between 25-50°C and can be completed in a few hours.